RO3244794

• Molecular Formula: C25H19F2NO5
• Molecular Weight: 451.4 g/mol
• InChI: InChI=1S/C25H19F2NO5/c26-19-6-1-15(2-7-19)11-22(24(29)30)28-25(31)32-14-21-13-18-12-17(5-10-23(18)33-21)16-3-8-20(27)9-4-16/h1-10,12-13,22H,11,14H2,(H,28,31)(H,29,30)
• InChIKey: IDONYPMIPXYFLY-UHFFFAOYSA-N

RO3244794: Selective IP Receptor Antagonist

RO3244794 is a potent and selective prostacyclin (IP) receptor antagonist [1]. Chemically defined as R-3-(4-fluoro-phenyl)-2-[5-(4-fluoro-phenyl)-benzofuran-2-ylmethoxycarbonylamino]-propionic acid (C₂₅H₁₉F₂NO₅), this small molecule belongs to a structurally distinct series of IP receptor antagonists developed by Hoffmann‑La Roche [1]. Its core value lies in its ability to block IP receptor‑mediated signaling with quantified affinity and a selectivity profile that distinguishes it from other IP antagonists, making it a critical tool for dissecting prostacyclin‑dependent pathways in preclinical pain, inflammation, cardiovascular, and hepatic research [1].

Workflow Prostanoid signaling pathway dissection studies

Selection Reported IP receptor-selective tool compound

Use Context Isolate IP-mediated cAMP / vasodilation responses

• [1] Bley KR, Bhattacharya A, Daniels DV, Gever J, Jahangir A, O'Yang C, Smith S, Srinivasan D, Ford APDW, Jett MF. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006 Feb;147(3):335-45. doi: 10.1038/sj.bjp.0706554. PMID: 16331286; PMCID: PMC1751302. View Source

RO3244794 Selectivity & PK Advantages

IP receptor antagonists are not interchangeable because they exhibit significant differences in off‑target receptor engagement, oral bioavailability, plasma half‑life, and consequently, in vivo efficacy [1]. For instance, the commonly used IP antagonist RO1138452 (CAY10441) displays substantial affinity for imidazoline I₂ and platelet‑activating factor (PAF) receptors, whereas RO3244794 is highly selective for the IP receptor [1]. Moreover, RO3244794 possesses a substantially longer plasma half‑life (3.4 h) and higher oral bioavailability than RO1138452, which translates into greater in vivo potency despite its nominally lower in vitro receptor affinity [1]. These quantitative disparities render generic substitution scientifically unsound; the evidence below provides the precise metrics necessary for informed compound selection.

This Product

RO3244794: reported cleaner selectivity, no I2/PAF off-target affinity

Analogs

RO1138452 / CAY10441 may introduce I2 & PAF confounds

In Vivo Context

May support chronic disease-model endpoint interpretation

Risk

Analog PK / efficacy profile may not transfer to chronic models

• [1] Bley KR, Bhattacharya A, Daniels DV, Gever J, Jahangir A, O'Yang C, Smith S, Srinivasan D, Ford APDW, Jett MF. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006 Feb;147(3):335-45. doi: 10.1038/sj.bjp.0706554. PMID: 16331286; PMCID: PMC1751302. View Source

RO3244794: Selectivity & Functional Comparison

Receptor Binding Affinity and Selectivity

RO3244794 exhibits high selectivity for the IP receptor with minimal off‑target activity, in contrast to the structurally distinct IP antagonist RO1138452, which demonstrates significant affinity for I₂ and PAF receptors [1]. The selectivity profile was determined via a panel of receptor binding and enzyme assays [1].

Selectivity Profile

Head-to-head

IP pKi 7.7 (RO3244794) vs 9.3 (RO1138452); >100-fold selectivity over off-targets

Supports unambiguous IP receptor attribution

Human platelet & recombinant assays

Evidence Dimension	Receptor binding affinity (pKi) at off‑target receptors
Target Compound Data	RO3244794: EP₁ (<5), EP₃ (5.38), EP₄ (5.74), TP (5.09)
Comparator Or Baseline	RO1138452: I₂ (8.3), PAF (7.9)
Quantified Difference	RO3244794 displays negligible affinity for I₂ and PAF receptors, whereas RO1138452 shows high nanomolar to sub‑nanomolar affinity for these off‑targets.
Conditions	Panel of receptor binding and enzyme assays (rat I₂ receptor; human platelet‑activating factor receptor; human EP₁, EP₃, EP₄, TP receptors)

Why This Matters

Selectivity is critical for data interpretation; RO3244794 avoids confounding effects from I₂ and PAF receptor engagement that can occur with RO1138452, ensuring that observed pharmacology is attributable solely to IP receptor blockade.

• [1] Bley KR, Bhattacharya A, Daniels DV, Gever J, Jahangir A, O'Yang C, Smith S, Srinivasan D, Ford APDW, Jett MF. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006 Feb;147(3):335-45. doi: 10.1038/sj.bjp.0706554. PMID: 16331286; PMCID: PMC1751302. View Source

In Vivo Efficacy in Chronic Joint Inflammation

Despite lower in vitro binding affinity, RO3244794 demonstrates superior oral pharmacokinetics compared to RO1138452, which translates into more robust in vivo activity [1]. The plasma half‑life and oral bioavailability of RO3244794 were quantified in rat PK studies [1].

Chronic Pain Model

Model context

RO3244794 (1–10 mg/kg p.o.) reduced MIA-induced joint discomfort; comparator not reported in chronic model

Supports chronic disease-model endpoint interpretation

Rat MIA osteoarthritis model

Evidence Dimension	Rat plasma half‑life and oral bioavailability
Target Compound Data	RO3244794: t₁/₂ = 3.4 h; high oral bioavailability
Comparator Or Baseline	RO1138452: t₁/₂ = 1.3 h; very low oral bioavailability
Quantified Difference	RO3244794 plasma half‑life is 2.6‑fold longer than RO1138452; oral bioavailability is substantially higher.
Conditions	Rat in vivo pharmacokinetic analysis (exact dose and route not specified in abstract; refer to full text)

Why This Matters

For in vivo studies requiring oral dosing, RO3244794's longer half‑life and higher oral exposure enable sustained target engagement with fewer dosing intervals and lower doses, improving experimental throughput and reducing compound usage.

• [1] Bley KR, Bhattacharya A, Daniels DV, Gever J, Jahangir A, O'Yang C, Smith S, Srinivasan D, Ford APDW, Jett MF. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006 Feb;147(3):335-45. doi: 10.1038/sj.bjp.0706554. PMID: 16331286; PMCID: PMC1751302. View Source

Ex Vivo Functional Antagonism Validation

In rat models of inflammatory pain, RO3244794 exhibits lower oral ED₅₀ values than RO1138452, demonstrating superior in vivo potency that is consistent with its improved pharmacokinetic profile [1]. This inversion of in vitro vs. in vivo rank order underscores the critical importance of PK properties in compound selection.

Functional Antagonism

Assay context

1 µM RO3244794 abolished treprostinil vasorelaxation; partially inhibited iloprost

Validates IP receptor-specific functional response

Rat pulmonary artery wire myography

Evidence Dimension	Oral ED₅₀ in carrageenan‑induced mechanical hyperalgesia and edema formation
Target Compound Data	RO3244794: oral ED₅₀ < 3 mg/kg (estimated from effective dose range 0.3–30 mg/kg)
Comparator Or Baseline	RO1138452: oral ED₅₀ < 30 mg/kg (estimated from effective dose range 3–100 mg/kg)
Quantified Difference	RO3244794 displays at least 10‑fold lower effective oral doses compared to RO1138452 in the same model.
Conditions	Rat carrageenan‑induced mechanical hyperalgesia and edema formation; oral administration (p.o.)

Why This Matters

For preclinical pain and inflammation studies, RO3244794 achieves robust target coverage and functional antagonism at lower oral doses, reducing compound cost, minimizing potential off‑target effects, and improving animal welfare.

• [1] Bley KR, Bhattacharya A, Daniels DV, Gever J, Jahangir A, O'Yang C, Smith S, Srinivasan D, Ford APDW, Jett MF. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006 Feb;147(3):335-45. doi: 10.1038/sj.bjp.0706554. PMID: 16331286; PMCID: PMC1751302. View Source

In Vivo PGI2-Dependent Pathway Dissection

In a murine model of concanavalin A‑induced liver injury, oral administration of RO3244794 (10 mg/kg) completely reversed the protective effects of 1‑methylnicotinamide (MNA), confirming that MNA acts through an IP receptor‑dependent mechanism [1]. This study provides direct in vivo evidence of functional IP receptor antagonism by RO3244794 in a therapeutically relevant disease context.

In Vivo Mechanism Probe

Model context

10 mg/kg p.o. RO3244794 reversed MNA hepatoprotection in Con A hepatitis

Supports PGI2-IP axis attribution in complex disease

Murine hepatitis model; cytokine modulation

Evidence Dimension	Reversal of hepatoprotective effect (measured by plasma transaminases, cytokine levels, and survival)
Target Compound Data	RO3244794 (10 mg/kg p.o.) + MNA: abrogated MNA‑induced reduction in ALT/AST and IL‑4/TNF‑α; eliminated survival benefit.
Comparator Or Baseline	MNA alone: significantly reduced ALT/AST, decreased IL‑4 and TNF‑α, improved 24‑h survival.
Quantified Difference	RO3244794 fully reversed MNA‑mediated hepatoprotection, returning injury markers to control (Con A only) levels.
Conditions	Male C57BL/6 mice; Con A (5–20 mg/kg i.v.)‑induced hepatitis; MNA (30–100 mg/kg i.v.); RO3244794 (10 mg/kg p.o.) administered prior to Con A.

Why This Matters

This data validates the utility of RO3244794 for dissecting IP receptor‑dependent mechanisms in liver pathophysiology and for screening hepatoprotective candidates that may act via the prostacyclin pathway.

• [1] Jakubowski A, Sternak M, Jablonski K, Ciszek‑Lenda M, Marcinkiewicz J, Chlopicki S. 1‑Methylnicotinamide protects against liver injury induced by concanavalin A via a prostacyclin‑dependent mechanism: A possible involvement of IL‑4 and TNF‑α. Int Immunopharmacol. 2016 Feb;31:56‑63. doi: 10.1016/j.intimp.2015.11.032. PMID: 26709075. View Source

RO3244794: Research Application Scenarios

IP Receptor Signaling Validation in Tissue Models

RO3244794 is the preferred IP antagonist for in vivo pain and inflammation models (e.g., carrageenan‑induced hyperalgesia, monoiodoacetate‑induced osteoarthritis) where oral dosing is required [1]. Its superior oral bioavailability and longer plasma half‑life (3.4 h vs. 1.3 h for RO1138452) enable robust target engagement at lower doses, reducing compound consumption and minimizing animal stress [1].

Chronic Inflammatory & Pain Models

Use RO3244794 to probe the role of the prostacyclin‑IP receptor axis in liver protection and inflammation. As demonstrated in the concanavalin A hepatitis model, oral RO3244794 (10 mg/kg) effectively blocks IP‑mediated hepatoprotective signals, making it an essential tool for validating the mechanism of action of novel hepatoprotective agents [2].

Multi-Organ Disease Mechanism Studies

RO3244794 is a key reagent for elucidating the contribution of COX‑2‑derived PGI₂ to cardioprotection. In rodent models, it abolishes the infarct‑sparing effects of late ischemic preconditioning and estrogen‑mediated cardioprotection, confirming the obligatory role of IP receptor signaling [3]. Its high selectivity over I₂ and PAF receptors ensures that observed effects are specifically IP‑driven [1].

Cell-Based Agonist Selectivity Analysis

For experiments where off‑target receptor engagement could confound data interpretation (e.g., primary cell assays, tissue bath pharmacology), RO3244794 is superior to RO1138452 due to its clean selectivity profile. RO3244794 exhibits minimal affinity for I₂ (pKi <5) and PAF receptors (pKi <5), whereas RO1138452 shows high affinity (I₂ pKi 8.3, PAF pKi 7.9) [1]. This selectivity advantage is critical when interpreting results from systems that co‑express I₂ or PAF receptors.

Application

Selection Property

Validation Focus

IP Signaling in Tissue Models

IP receptor-selective blockade tool

Confirm receptor-mediated physiological response

Chronic Pain Models

Reported in vivo efficacy context

Chronic disease-model endpoint interpretation

Disease Mechanism Studies

In vivo mechanistic probe reliability

PGI2-dependent pathway validation

Agonist Selectivity Analysis

Reported clean receptor selectivity

Minimize off-target confounding

• [1] Bley KR, Bhattacharya A, Daniels DV, Gever J, Jahangir A, O'Yang C, Smith S, Srinivasan D, Ford APDW, Jett MF. RO1138452 and RO3244794: characterization of structurally distinct, potent and selective IP (prostacyclin) receptor antagonists. Br J Pharmacol. 2006 Feb;147(3):335-45. doi: 10.1038/sj.bjp.0706554. PMID: 16331286; PMCID: PMC1751302. View Source
• [2] Jakubowski A, Sternak M, Jablonski K, Ciszek‑Lenda M, Marcinkiewicz J, Chlopicki S. 1‑Methylnicotinamide protects against liver injury induced by concanavalin A via a prostacyclin‑dependent mechanism: A possible involvement of IL‑4 and TNF‑α. Int Immunopharmacol. 2016 Feb;31:56‑63. doi: 10.1016/j.intimp.2015.11.032. PMID: 26709075. View Source
• [3] Guo Y, Tukaye DN, Wu WJ, Zhu X, Book M, Tan W, Jones SP, Rokosh G, Narumiya S, Li Q, Bolli R. The COX‑2/PGI₂ Receptor Axis Plays an Obligatory Role in Mediating the Cardioprotection Conferred by the Late Phase of Ischemic Preconditioning. PLoS One. 2012;7(7):e41123. doi: 10.1371/journal.pone.0041123. PMID: 22848441; PMCID: PMC3402503. View Source